Cas no 15679-25-1 (Pyrene, 4,5-dimethyl-)

• Product Name: Pyrene, 4,5-dimethyl-
• CAS No: 15679-25-1
• MF: C₁₈H₁₄
• MW: 230.303764820099
• CID: 137127
• PubChem ID: 12404084
• Update Time: 2025-04-19

Pyrene, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 4,5-dimethyl-
• 4,5-Dimethylpyrene
• 4,5-Dimethylpyren
• 4,5-dimethyl-pyrene
• 4,5-Dimethylpyrene200µg
• Pyrene,4,5-dimethyl
• J5P0PZD3HY
• 15679-25-1
• UNII-J5P0PZD3HY
• Pyrene,4,5-dimethyl-
• DTXSID60496647
• Q27281228
• AKOS015911406

• Inchi： 1S/C18H14/c1-11-12(2)16-8-4-6-14-10-9-13-5-3-7-15(11)17(13)18(14)16/h3-10H,1-2H3
• InChI Key： MCZKPUHBCIHFBZ-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC1=C(C)C(C)=C1C=CC=C(C=C3)C=21

Computed Properties

• Exact Mass: 230.11000
• Monoisotopic Mass: 230.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 406.6 °C at 760 mmHg
• Flash Point: 191.5 °C
• PSA: 0.00000
• LogP: 5.20080